![molecular formula C16H18N2O4S B3731397 N'-(2,3-dihydroxybenzylidene)-2,4,6-trimethylbenzenesulfonohydrazide](/img/structure/B3731397.png)
N'-(2,3-dihydroxybenzylidene)-2,4,6-trimethylbenzenesulfonohydrazide
Overview
Description
N’-(2,3-dihydroxybenzylidene)-2,4,6-trimethylbenzenesulfonohydrazide is a type of Schiff base . Schiff bases are a class of compounds that have a very reactive arm with carbonyl compounds . They are known for their wide spectrum of biological activities .
Synthesis Analysis
The compound was synthesized using p-Toluic hydrazide . The prepared compound was characterized by elemental analysis, infrared and 1H and 13C NMR spectroscopy techniques .Molecular Structure Analysis
The structure of the compound was determined by single-crystal X-ray diffraction study . The compound crystallizes in the monoclinic space group P21/n . The X-ray structure shows that the compound adopts an E configuration with respect to the double bond C7=N1 .Chemical Reactions Analysis
The compound was prepared using a reaction involving p-Toluic hydrazide . The carbonohydrazide moiety C=N–N–C(O)–N–N=C fragment is almost coplanar with the two benzene rings .Physical And Chemical Properties Analysis
The compound was characterized by elemental analysis, infrared and 1H and 13C NMR spectroscopy techniques . The compound crystallizes in the monoclinic space group P21/n .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[(E)-(2,3-dihydroxyphenyl)methylideneamino]-2,4,6-trimethylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-10-7-11(2)16(12(3)8-10)23(21,22)18-17-9-13-5-4-6-14(19)15(13)20/h4-9,18-20H,1-3H3/b17-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHXHXHKXNQHXKS-RQZCQDPDSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)NN=CC2=C(C(=CC=C2)O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N/N=C/C2=C(C(=CC=C2)O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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